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Compound of Interest

Compound Name: IPN60090 dihydrochloride

Cat. No.: B10824310 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the preparation, storage, and handling of

IPN60090 dihydrochloride stock solutions for in vitro cell culture experiments. IPN60090 is a

potent and selective inhibitor of glutaminase-1 (GLS-1), a key enzyme in cancer cell

metabolism.[1][2][3] Adherence to these guidelines is crucial for ensuring experimental

reproducibility and accuracy.

Physicochemical Properties
IPN60090 dihydrochloride is an off-white to light yellow solid powder.[1] A summary of its key

physicochemical properties is presented in the table below.
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Property Value Reference

Molecular Formula C24H29Cl2F3N8O3 [1]

Molecular Weight 605.44 g/mol [1]

Appearance Off-white to light yellow solid [1]

Purity >99% [1]

IC50 (GLS-1) 31 nM [1][2]

IC50 (GLS-2) >50,000 nM [2][4]

IC50 (A549 cells) 26 nM [2][4]

Solubility and Stock Solution Preparation
Proper dissolution of IPN60090 dihydrochloride is critical for obtaining accurate and

reproducible results. Due to its moderate aqueous solubility, dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing high-concentration stock solutions.[5]

Solubility Data
Solvent

Maximum
Solubility

Molar
Concentration

Notes

DMSO 170 mg/mL 280.79 mM

Ultrasonic treatment

may be required. Use

freshly opened,

anhydrous DMSO.[1]

Water 100 mg/mL 165.17 mM
Ultrasonic treatment

may be required.[1]

Protocol for Reconstituting a 10 mM Stock Solution in
DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of IPN60090
dihydrochloride in DMSO.
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Materials:

IPN60090 dihydrochloride powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Water bath sonicator

Procedure:

Pre-warm the DMSO: Before use, bring the anhydrous DMSO to room temperature.

Weigh the Compound: Accurately weigh out 6.05 mg of IPN60090 dihydrochloride powder

and place it into a sterile microcentrifuge tube.

Add Solvent: Add 1 mL of sterile DMSO to the tube containing the compound.

Dissolve the Compound:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in a water bath for 10-15

minutes.[1] Visually inspect the solution to ensure there are no visible particles.[5]

Aliquot and Store: Aliquot the clear stock solution into smaller, single-use volumes in sterile,

light-protected tubes. This prevents repeated freeze-thaw cycles.[6]

Note: For cell culture experiments, the final concentration of DMSO in the culture medium

should be kept low (typically ≤ 0.1%) to avoid solvent-induced cytotoxicity. Prepare working

solutions by further diluting the stock solution in sterile cell culture medium immediately before

use.
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Storage and Stability
The stability of IPN60090 dihydrochloride is dependent on the storage conditions.

Storage Recommendations
Form

Storage
Temperature

Shelf Life Notes

Solid Powder 4°C 2 years

Store sealed and

protected from

moisture and light.[4]

-20°C 3 years

Store sealed and

protected from

moisture and light.[4]

Stock Solution (in

DMSO)
-20°C 1 month

Store in tightly sealed,

light-protected

aliquots. Avoid

repeated freeze-thaw

cycles.[1][4]

-80°C 6 months

Store in tightly sealed,

light-protected

aliquots. Avoid

repeated freeze-thaw

cycles.[1]

Signaling Pathway and Mechanism of Action
IPN60090 is a selective inhibitor of GLS-1, an enzyme that catalyzes the conversion of

glutamine to glutamate.[3] This reaction is a critical step in the metabolic reprogramming of

many cancer cells, providing them with essential building blocks for proliferation and survival.[3]

By inhibiting GLS-1, IPN60090 disrupts cancer cell metabolism, leading to reduced proliferation

and cell death.
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Caption: Mechanism of action of IPN60090 on the glutamine metabolism pathway.

Experimental Workflow for Stock Solution
Preparation
The following diagram illustrates the workflow for preparing a stock solution of IPN60090
dihydrochloride.
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Caption: Workflow for preparing IPN60090 dihydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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